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Compound of Interest

Compound Name: (S)-ethopropazine

Cat. No.: B1202884 Get Quote

An In-depth Technical Guide on the Core Chemical Properties of Ethopropazine Hydrochloride

This technical guide provides a comprehensive overview of the chemical and physical

properties of ethopropazine hydrochloride, tailored for researchers, scientists, and

professionals in drug development. For the purpose of this document, the information pertains

to the racemic form, as data specific to the (S)-enantiomer is not extensively available.

Physicochemical Properties
Ethopropazine hydrochloride is a phenothiazine derivative.[1] It presents as a white to off-white

crystalline powder.[2]
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Property Value Source

IUPAC Name

N,N-diethyl-1-phenothiazin-10-

ylpropan-2-

amine;hydrochloride

[3]

CAS Number 1094-08-2 [4][5]

Molecular Formula C₁₉H₂₄N₂S · HCl [4]

Molecular Weight 348.93 g/mol [6]

Canonical SMILES
CCN(CC)C(C)CN1C2=CC=CC

=C2SC3=CC=CC=C31.Cl
[4]

InChI Key
VXPCQISYVPFYRK-

UHFFFAOYSA-N
[4]

Physical and Chemical Constants
Property Value Source

Melting Point
223-225 °C (with some

decomposition)
[5][6]

Boiling Point 430.1 °C at 760 mmHg [7]

Flash Point 213.9 °C [7]

Appearance White powder [6]

pH ~5.8 (5% aqueous solution) [5]

Vapor Pressure 1.34E-07 mmHg at 25°C [7]

Solubility
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Solvent Solubility Source

Water
50 mg/mL; 1 g in 400 mL at

20°C, 1 g in 20 mL at 40°C
[5]

DMSO >5 mg/mL at ~60 °C (clear) [6]

DMF 10 mg/mL [4]

DMF:PBS (pH 7.2) (1:5) 0.16 mg/mL [4]

Ethanol
5 mg/mL; Soluble (1.0 g in 30

mL absolute ethanol at 25°C)
[4][5]

Chloroform Soluble [5]

Acetone Sparingly soluble [5]

Ether Practically insoluble [5]

Benzene Practically insoluble [5]

Pharmacological Properties
Ethopropazine hydrochloride exhibits several pharmacological actions, primarily as an

anticholinergic agent.[5] It is an inhibitor of butyrylcholinesterase (BChE) and shows selectivity

for BChE over acetylcholinesterase (AChE).[4][8] Additionally, it acts as a non-selective

muscarinic acetylcholine receptor (mAChR) antagonist and possesses antihistamine and

antiadrenergic properties.[3][8] These actions contribute to its use as an antiparkinsonian

agent.[6]

Experimental Protocols
High-Performance Liquid Chromatography (HPLC) for
Purity Analysis
A common method for assessing the purity of ethopropazine hydrochloride is High-

Performance Liquid Chromatography (HPLC). While specific experimental conditions can vary,

a general protocol is outlined below.

Objective: To determine the purity of an ethopropazine hydrochloride sample.
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Materials:

Ethopropazine hydrochloride reference standard

Ethopropazine hydrochloride sample for analysis

HPLC-grade acetonitrile

HPLC-grade water

Formic acid (or other suitable buffer components)

HPLC system with a UV detector

C18 reversed-phase column

Procedure:

Mobile Phase Preparation: Prepare a suitable mobile phase, for instance, a mixture of

acetonitrile and water with a small percentage of formic acid to control the pH. The exact

ratio will depend on the column and system used and should be optimized for good peak

separation.

Standard Solution Preparation: Accurately weigh a known amount of the ethopropazine

hydrochloride reference standard and dissolve it in the mobile phase to create a stock

solution of known concentration. Prepare a series of dilutions from the stock solution to

create calibration standards.

Sample Solution Preparation: Accurately weigh the ethopropazine hydrochloride sample and

dissolve it in the mobile phase to a concentration within the range of the calibration

standards.

Chromatographic Conditions:

Column: C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm).

Mobile Phase: Isocratic or gradient elution with a mixture of acetonitrile and water (with

formic acid).
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Flow Rate: Typically 1.0 mL/min.

Injection Volume: 10-20 µL.

Detection: UV detection at a wavelength of 252 nm.[4]

Column Temperature: Ambient or controlled (e.g., 25 °C).

Analysis: Inject the calibration standards to generate a calibration curve. Then, inject the

sample solution.

Data Analysis: Identify the peak corresponding to ethopropazine hydrochloride based on the

retention time of the standard. Calculate the purity of the sample by comparing the peak area

of the sample to the calibration curve.

Visualizations
Signaling Pathway of Ethopropazine Hydrochloride
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Cholinergic System

Acetylcholine (ACh)

Butyrylcholinesterase (BChE)
Hydrolyzed by

Muscarinic Acetylcholine
Receptors (mAChR)

Activates Cholinergic Effects
(e.g., motor control)

Leads to

(S)-Ethopropazine HCl

Inhibits

Antagonizes

1. Preparation
- Mobile Phase

- Standard Solutions
- Sample Solution

2. HPLC Analysis
- Inject Standards & Sample

- C18 Column
- UV Detection (252 nm)

3. Data Acquisition
- Chromatogram Generation

4. Data Analysis
- Peak Integration
- Calibration Curve
- Purity Calculation

5. Reporting
- Purity Report Generation
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Pharmacological Actions

Clinical & Side Effects

Ethopropazine HCl

BChE Inhibition mAChR Antagonism Antihistaminic Antiadrenergic

Therapeutic Effect:
Antiparkinsonian

Side Effects:
Drowsiness, Dizziness,
Xerostomia, Mydriasis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [(S)-ethopropazine hydrochloride chemical properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1202884#s-ethopropazine-hydrochloride-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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